Cas no 1480659-65-1 (3-N-(3-bromophenyl)acetamidopropanoic acid)
3-N-(3-bromophenyl)acetamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[N-(3-bromophenyl)acetamido]propanoic acid
- 1480659-65-1
- EN300-28287173
- 3-N-(3-bromophenyl)acetamidopropanoic acid
-
- Inchi: 1S/C11H12BrNO3/c1-8(14)13(6-5-11(15)16)10-4-2-3-9(12)7-10/h2-4,7H,5-6H2,1H3,(H,15,16)
- InChI Key: FCEPSWNYAGZHLW-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)N(C(C)=O)CCC(=O)O
Computed Properties
- Exact Mass: 285.00006g/mol
- Monoisotopic Mass: 285.00006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 57.6Ų
3-N-(3-bromophenyl)acetamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28287173-1g |
3-[N-(3-bromophenyl)acetamido]propanoic acid |
1480659-65-1 | 1g |
$671.0 | 2023-09-08 | ||
| Enamine | EN300-28287173-5g |
3-[N-(3-bromophenyl)acetamido]propanoic acid |
1480659-65-1 | 5g |
$1945.0 | 2023-09-08 | ||
| Enamine | EN300-28287173-10g |
3-[N-(3-bromophenyl)acetamido]propanoic acid |
1480659-65-1 | 10g |
$2884.0 | 2023-09-08 | ||
| Enamine | EN300-28287173-0.05g |
3-[N-(3-bromophenyl)acetamido]propanoic acid |
1480659-65-1 | 0.05g |
$563.0 | 2023-09-08 | ||
| Enamine | EN300-28287173-0.1g |
3-[N-(3-bromophenyl)acetamido]propanoic acid |
1480659-65-1 | 0.1g |
$591.0 | 2023-09-08 | ||
| Enamine | EN300-28287173-0.25g |
3-[N-(3-bromophenyl)acetamido]propanoic acid |
1480659-65-1 | 0.25g |
$617.0 | 2023-09-08 | ||
| Enamine | EN300-28287173-0.5g |
3-[N-(3-bromophenyl)acetamido]propanoic acid |
1480659-65-1 | 0.5g |
$645.0 | 2023-09-08 | ||
| Enamine | EN300-28287173-1.0g |
3-[N-(3-bromophenyl)acetamido]propanoic acid |
1480659-65-1 | 1g |
$671.0 | 2023-05-24 | ||
| Enamine | EN300-28287173-2.5g |
3-[N-(3-bromophenyl)acetamido]propanoic acid |
1480659-65-1 | 2.5g |
$1315.0 | 2023-09-08 | ||
| Enamine | EN300-28287173-5.0g |
3-[N-(3-bromophenyl)acetamido]propanoic acid |
1480659-65-1 | 5g |
$1945.0 | 2023-05-24 |
3-N-(3-bromophenyl)acetamidopropanoic acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 3-N-(3-bromophenyl)acetamidopropanoic acid
Introduction to 3-N-(3-bromophenyl)acetamidopropanoic acid (CAS No. 1480659-65-1)
3-N-(3-bromophenyl)acetamidopropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1480659-65-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of amides, characterized by its structural motif of an amide group (-CONH-) linked to a propionic acid backbone, with a substituent of a 3-bromophenyl group attached to the nitrogen atom. The presence of the bromine atom on the phenyl ring introduces electrophilic properties, making it a versatile intermediate in synthetic chemistry and a potential candidate for further functionalization.
The synthesis and application of 3-N-(3-bromophenyl)acetamidopropanoic acid have been explored in several cutting-edge research areas, particularly in drug discovery and molecular biology. Its unique structural features make it a valuable building block for designing novel molecules with tailored biological activities. Recent studies have highlighted its role in the development of inhibitors targeting specific enzymatic pathways, which are crucial for understanding and treating various diseases.
In the realm of medicinal chemistry, the incorporation of halogenated aromatic rings, such as the 3-bromophenyl moiety in 3-N-(3-bromophenyl)acetamidopropanoic acid, has been demonstrated to enhance binding affinity and selectivity in drug molecules. This is due to the ability of bromine atoms to participate in various non-covalent interactions, including π-stacking and halogen bonding, which can significantly improve the pharmacokinetic properties of drug candidates. The amide group further contributes to molecular flexibility and can be modified to introduce additional functional handles for further derivatization.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-N-(3-bromophenyl)acetamidopropanoic acid with high accuracy. Molecular docking studies have shown that this compound can interact with specific protein targets, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary investigations have indicated that derivatives of this compound may exhibit inhibitory effects on certain kinases or proteases, which are implicated in cancer progression and inflammatory diseases.
The chemical properties of 3-N-(3-bromophenyl)acetamidopropanoic acid also make it a useful tool in biochemical research. Its solubility characteristics and stability under various conditions allow for its use in enzyme kinetics studies and protein-ligand interaction assays. Furthermore, its well-defined structure facilitates the synthesis of analogues with modified substituents, enabling researchers to probe structure-activity relationships (SAR) more effectively.
In industrial applications, 3-N-(3-bromophenyl)acetamidopropanoic acid serves as a key intermediate in the production of fine chemicals and specialty materials. Its brominated aromatic ring can be further functionalized through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups. These reactions are widely used in the pharmaceutical industry for constructing complex drug molecules with improved efficacy and reduced side effects.
The safety profile of 3-N-(3-bromophenyl)acetamidopropanoic acid is another critical aspect that has been thoroughly evaluated. As an organic compound without inherent toxicological hazards, it is considered safe for laboratory use under standard conditions. However, standard laboratory practices should always be followed when handling this compound to ensure minimal exposure risks. Proper personal protective equipment (PPE), such as gloves and safety goggles, is recommended during handling and storage.
Future research directions involving 3-N-(3-bromophenyl)acetamidopropanoic acid may focus on expanding its applications in drug development and material science. The integration of machine learning algorithms into virtual screening processes could accelerate the discovery of new derivatives with enhanced biological activity. Additionally, green chemistry principles may be applied to optimize synthetic routes, reducing environmental impact while maintaining high yields and purity standards.
In conclusion, 3-N-(3-bromophenyl)acetamidopropanoic acid (CAS No. 1480659-65-1) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and favorable chemical properties make it an indispensable tool for chemists and biologists alike. As research continues to evolve, this compound is expected to play an increasingly important role in advancing our understanding of biological systems and developing new therapeutic strategies.
1480659-65-1 (3-N-(3-bromophenyl)acetamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)